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Compound of Interest

Compound Name: 4-Ethyl-2-fluorobenzamide

CAS No.: 1369809-97-1

Cat. No.: B2872253

Get Quote

Executive Summary
4-Ethyl-2-fluorobenzamide is a small-molecule chemical probe utilized primarily to interrogate

the steric and electronic requirements of benzamide-binding pockets in enzymes such as

Poly(ADP-ribose) Polymerase (PARP).

Its utility is twofold:

Pharmacophoric Mimicry: The benzamide moiety mimics the nicotinamide ring of NAD+,

making it a competitive probe for the orthosteric sites of PARP1/2 and other NAD+-

dependent enzymes.

F-NMR Reporter: The 2-fluoro substituent serves as a highly sensitive NMR handle, allowing
for the detection of weak binding events (

in the mM range) via Chemical Shift Anisotropy (CSA) perturbation, without the background
noise typical of

-NMR.
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Chemical & Physical Properties
Property Specification Relevance to Protocol

IUPAC Name 4-Ethyl-2-fluorobenzamide Target Moiety

Molecular Weight 167.18 g/mol
Low MW ideal for Ligand

Efficiency (LE) calc.

LogP ~1.8 (Predicted)
Good solubility for high-

concentration NMR.

H-Bond Donors
2 (Amide

)

Critical for Gly/Ser backbone

interaction.

H-Bond Acceptors 2 (Carbonyl O, Fluorine)
Fluorine acts as a weak

acceptor/electronic modulator.

Solubility DMSO (>100 mM)
Compatible with standard

screening buffers.

Mechanistic Basis: Why This Probe?
The Benzamide Pharmacophore (The "Anchor")
The primary utility of this probe lies in the benzamide group. In PARP enzymes, the amide

group forms critical hydrogen bonds with the backbone of Gly863 and Ser904 (human PARP1

numbering). This "anchors" the molecule in the nicotinamide pocket.

The 4-Ethyl "Feeler"
The 4-ethyl group probes the "floor" of the active site. Unlike simple benzamide, the ethyl

extension tests for available hydrophobic space deep within the pocket. If the protein tolerates

this group, it indicates a "ligandable" sub-pocket that can be exploited for potency optimization.

The 2-Fluoro "Reporter"
The 2-fluoro substituent is the key technical enabler.

Conformational Lock: It creates an intramolecular hydrogen bond (or electrostatic repulsion

depending on environment) that restricts the rotation of the amide bond, pre-organizing the
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probe for binding.

NMR Sensitivity:

F is 100% naturally abundant and has a wide chemical shift range. Upon binding to a
protein, the local electronic environment of the fluorine changes drastically, resulting in a
measurable chemical shift perturbation (CSP) or line broadening.

Experimental Protocols
Protocol A: F-NMR Ligand Binding Screen (T2-
Relaxation Filtered)
This protocol detects direct binding of the probe to the target protein.

Reagents:

Target Protein (e.g., PARP1 catalytic domain), purified (>95%).

Probe: 4-Ethyl-2-fluorobenzamide (100 mM stock in d6-DMSO).

Reference: Trifluoroacetic acid (TFA) or fluorobenzene (internal standard).

Buffer: 50 mM HEPES pH 7.5, 150 mM NaCl, 1 mM DTT, 10%

.

Workflow:

Sample Preparation:

Experimental Tube: 20

M Protein + 400

M Probe (20:1 ratio).

Control Tube: 400

M Probe (No Protein).
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Pulse Sequence:

Use a Carr-Purcell-Meiboom-Gill (CPMG) spin-echo sequence.

Set total echo time (

) to 50–200 ms.

Acquisition:

Record 1D

F spectra at 298 K.

Data Analysis:

Binding Signal: Compare the peak intensity of the probe in the presence vs. absence of

protein.

Result: A significant reduction in peak intensity (line broadening) in the protein sample

indicates binding. The large protein-ligand complex tumbles slowly, causing rapid T2

relaxation of the fluorine signal.

Protocol B: X-ray Crystallography Soaking (Fragment
Validation)
To determine the exact binding pose and validate the "4-ethyl" fit.

Workflow:

Crystallization: Generate apo-crystals of the target protein (e.g., PARP1) using standard

hanging drop vapor diffusion.

Soaking Solution:

Prepare a "soaking cocktail": Mother liquor + 20–50 mM 4-Ethyl-2-fluorobenzamide + 5–

10% DMSO.
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Soaking:

Transfer apo-crystals into the soaking cocktail.

Incubate for 1 hour to 24 hours. (Note: High concentration is required due to likely mM

affinity).

Cryo-protection & Data Collection:

Flash-cool crystals in liquid nitrogen.

Collect diffraction data.

Refinement:

Solve structure using Molecular Replacement.

Look for

electron density maps in the active site matching the benzamide shape.

Success Metric: Distinct density for the 4-ethyl group confirms the hydrophobic sub-pocket

accessibility.

Visualization: The Screening Workflow
The following diagram illustrates the logical flow of using 4-Ethyl-2-fluorobenzamide to

validate a target pocket.

Step 1: Ligandability Check Step 2: Structural Validation

Fragment Library
(Benzamide Scaffolds)

Select Probe:
4-Ethyl-2-fluorobenzamide

19F-NMR Screening
(CPMG / T2 Filter) Peak Broadening / CSP Crystal Soaking

(50 mM Probe)
If Binding Detected Electron Density Map

(Fo-Fc)
VALIDATED HIT
(Start Lead Opt)

Fit < 2.0 Å

Click to download full resolution via product page
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Caption: Workflow for utilizing 4-Ethyl-2-fluorobenzamide as a reporter probe to validate

ligandability of protein pockets using

F-NMR and X-ray crystallography.

Data Interpretation & Troubleshooting
Table 1: Expected Results & Interpretation

Observation (NMR) Observation (X-ray) Interpretation Action

Sharp 19F Peak (No

change)
No Density

Non-Binder. The

pocket does not

tolerate the scaffold.

Discard scaffold or try

3-ethyl isomer.

Significant Line

Broadening
Clear Density

Specific Binder. The

probe fits the pocket.

Hit! Proceed to SAR

expansion (grow from

Ethyl).

Chemical Shift

Perturbation
No Density

Binder (Dynamic).

Binds but crystal

packing occludes site.

Rely on NMR Kd; try

co-crystallization

instead of soaking.

Precipitation N/A

Solubility Issue. Probe

concentration too

high.

Reduce probe to 1

mM or increase

DMSO to 5%.

Critical Control: Competition Assay
To prove the probe is binding to the active site (and not non-specifically), perform the

F-NMR assay in the presence of a known high-affinity inhibitor (e.g., 10

M Olaparib for PARP).

Result: If the probe is specific, the high-affinity drug will displace it. The

F signal should return to a sharp, narrow peak (resembling the "No Protein" control).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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